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Compound of Interest

Compound Name: (R)-PS210

Cat. No.: B610294 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the proper handling and disposal of (R)-PS210, a substrate-

selective allosteric activator of PDK1.

(R)-PS210 is a chemical compound with the molecular formula C19H15F3O5 and a molecular

weight of 380.31.[1] It is under investigation for its potential in cancer treatment.[1] The

following guidelines are designed to minimize risk and ensure the integrity of research when

working with this compound.

Personal Protective Equipment (PPE)
When handling (R)-PS210, a comprehensive approach to personal protection is crucial to

prevent exposure. The following table summarizes the recommended PPE.
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Body Part Required PPE Specifications

Eyes
Safety Goggles with Side-

Shields

Must be worn to protect

against splashes.

Hands Protective Gloves
Chemically resistant gloves are

required.

Body Impervious Clothing

A lab coat or other protective

clothing to prevent skin

contact.

Respiratory Suitable Respirator
To be used to avoid inhalation

of dust or aerosols.

Hazard Identification and Safety Precautions
Based on available safety data for similar compounds, (R)-PS210 should be handled with care.

The primary hazards identified are:

Harmful if swallowed.[2]

Very toxic to aquatic life with long-lasting effects.[2]

To mitigate these risks, the following precautionary measures must be strictly followed:

Wash skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Avoid release to the environment.[2]

In case of ingestion, call a poison center or doctor immediately and rinse the mouth.[2]

Collect any spillage to prevent environmental contamination.[2]

Experimental Workflow for Handling (R)-PS210
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The following diagram outlines the standard operating procedure for safely handling (R)-PS210
in a laboratory setting.

Preparation

Handling

Cleanup and Disposal

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat, Respirator)

Prepare a clean and designated workspace
(e.g., chemical fume hood)

Assemble all necessary equipment and reagents

Weigh the required amount of (R)-PS210

Proceed to handling

Dissolve in an appropriate solvent

Perform the experiment following the established protocol

Decontaminate all glassware and equipment

After experiment completion

Dispose of waste in a designated hazardous waste container

Remove PPE and wash hands thoroughly
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Click to download full resolution via product page

Caption: Standard operating procedure for handling (R)-PS210.

Detailed Experimental Protocols
Protocol for Weighing and Dissolving (R)-PS210:

Preparation: Ensure all required PPE is correctly worn. The weighing area, typically a

chemical fume hood, should be clean and free of contaminants.

Tare the Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

Weighing: Carefully transfer the desired amount of (R)-PS210 powder to the weighing vessel

using a clean spatula. Avoid creating dust.

Recording: Record the exact weight of the compound.

Dissolving: Transfer the weighed (R)-PS210 to a suitable flask. Add the appropriate solvent

in the fume hood and agitate until the compound is fully dissolved.

Disposal Plan
Proper disposal of (R)-PS210 and any contaminated materials is critical to prevent

environmental harm.[2]

Chemical Waste: All solutions and unused portions of (R)-PS210 must be collected in a

designated, labeled hazardous waste container.

Contaminated Materials: Any materials that have come into contact with (R)-PS210, such as

gloves, weighing paper, and pipette tips, should be disposed of in the same hazardous waste

container.

Disposal Method: The contents of the container must be disposed of through an approved

waste disposal plant.[2] Do not dispose of down the drain or in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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